Cas no 331273-56-4 (4-Bromo-2-(methoxymethoxy)-1-methylbenzene)
4-Bromo-2-(methoxymethoxy)-1-methylbenzene Chemical and Physical Properties
Names and Identifiers
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- 4-Bromo-2-(methoxymethoxy)-1-methylbenzene
- Benzene, 4-bromo-2-(methoxymethoxy)-1-methyl-
- CID 10633254
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- MDL: MFCD30834029
- Inchi: 1S/C9H11BrO2/c1-7-3-4-8(10)5-9(7)12-6-11-2/h3-5H,6H2,1-2H3
- InChI Key: AFWQSGQDPKEPEQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(C)=C(C=1)OCOC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 130
- XLogP3: 2.9
- Topological Polar Surface Area: 18.5
4-Bromo-2-(methoxymethoxy)-1-methylbenzene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB515406-250 mg |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene; . |
331273-56-4 | 250MG |
€232.90 | 2023-04-18 | ||
| abcr | AB515406-500 mg |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene; . |
331273-56-4 | 500MG |
€379.10 | 2023-04-18 | ||
| abcr | AB515406-1 g |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene; . |
331273-56-4 | 1g |
€509.50 | 2023-04-18 | ||
| abcr | AB515406-250mg |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene; . |
331273-56-4 | 250mg |
€158.90 | 2025-03-19 | ||
| abcr | AB515406-500mg |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene; . |
331273-56-4 | 500mg |
€379.10 | 2023-09-02 | ||
| abcr | AB515406-1g |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene; . |
331273-56-4 | 1g |
€265.10 | 2025-03-19 | ||
| Aaron | AR01K7T9-1g |
Benzene, 4-bromo-2-(methoxymethoxy)-1-methyl- |
331273-56-4 | 1g |
$246.00 | 2023-12-14 | ||
| Aaron | AR01K7T9-5g |
Benzene, 4-bromo-2-(methoxymethoxy)-1-methyl- |
331273-56-4 | 5g |
$739.00 | 2023-12-14 | ||
| Ambeed | A702268-1g |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene |
331273-56-4 | 95% | 1g |
$416.0 | 2024-04-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1504496-1g |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene |
331273-56-4 | 95% | 1g |
¥3427.00 | 2024-05-19 |
4-Bromo-2-(methoxymethoxy)-1-methylbenzene Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
Additional information on 4-Bromo-2-(methoxymethoxy)-1-methylbenzene
Recent Advances in the Application of 4-Bromo-2-(methoxymethoxy)-1-methylbenzene (CAS: 331273-56-4) in Chemical Biology and Pharmaceutical Research
The compound 4-Bromo-2-(methoxymethoxy)-1-methylbenzene (CAS: 331273-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This aromatic compound, characterized by its bromo and methoxymethoxy functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases. The unique structural features of this compound make it an attractive candidate for further exploration in medicinal chemistry.
One of the key areas of research involving 4-Bromo-2-(methoxymethoxy)-1-methylbenzene is its role in the synthesis of biologically active molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a building block in the construction of small-molecule inhibitors targeting protein-protein interactions. The researchers utilized this compound to develop a series of derivatives that exhibited potent inhibitory activity against specific oncogenic proteins. The findings underscore the importance of 4-Bromo-2-(methoxymethoxy)-1-methylbenzene as a scaffold in drug design, offering new avenues for the development of targeted therapies.
In addition to its applications in drug discovery, 4-Bromo-2-(methoxymethoxy)-1-methylbenzene has also been investigated for its potential in chemical biology. A recent study in ACS Chemical Biology (2024) explored its use as a probe for studying enzyme mechanisms. The compound's ability to undergo selective modifications under mild conditions makes it an ideal candidate for labeling and tracking enzymatic activities in complex biological systems. This research opens up new possibilities for understanding enzyme kinetics and designing enzyme inhibitors with improved specificity and efficacy.
Another notable advancement is the use of 4-Bromo-2-(methoxymethoxy)-1-methylbenzene in the synthesis of fluorescent dyes for bioimaging applications. A report in Chemical Communications (2023) detailed the development of a novel fluorescent probe based on this compound, which exhibited high selectivity and sensitivity for detecting reactive oxygen species (ROS) in live cells. This innovation has significant implications for studying oxidative stress-related diseases and monitoring therapeutic responses in real-time. The probe's robust performance highlights the compound's potential as a valuable tool in biomedical research.
Despite these promising developments, challenges remain in the large-scale production and optimization of 4-Bromo-2-(methoxymethoxy)-1-methylbenzene for industrial applications. Recent efforts have focused on improving synthetic routes to enhance yield and reduce environmental impact. A study in Green Chemistry (2024) proposed a sustainable catalytic method for the synthesis of this compound, achieving higher efficiency and lower waste generation. Such advancements are critical for ensuring the compound's accessibility and scalability in pharmaceutical and chemical industries.
In conclusion, 4-Bromo-2-(methoxymethoxy)-1-methylbenzene (CAS: 331273-56-4) represents a promising intermediate with diverse applications in chemical biology and pharmaceutical research. Its role in drug discovery, enzyme studies, and bioimaging underscores its versatility and potential for future innovations. Continued research and development efforts are expected to further unlock its capabilities, paving the way for new therapeutic and diagnostic tools. The compound's unique properties and recent advancements position it as a valuable asset in the ongoing quest for scientific and medical breakthroughs.
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